Cas no 63768-46-7 (3-Acetyl-4-hydroxy-7,8-dimethyl-2(1H)-quinolinone)

3-Acetyl-4-hydroxy-7,8-dimethyl-2(1H)-quinolinone is a heterocyclic organic compound with a quinolinone core structure, featuring acetyl and hydroxyl functional groups at the 3- and 4-positions, respectively, along with methyl substituents at the 7- and 8-positions. This compound is of interest in synthetic and medicinal chemistry due to its potential as a versatile intermediate for the development of pharmacologically active molecules. Its structural features, including the acetyl and hydroxyl moieties, enable further functionalization, making it valuable for the synthesis of analogs with tailored properties. The dimethyl substitution enhances stability and may influence electronic and steric properties, contributing to its utility in research applications.
3-Acetyl-4-hydroxy-7,8-dimethyl-2(1H)-quinolinone structure
63768-46-7 structure
Product Name:3-Acetyl-4-hydroxy-7,8-dimethyl-2(1H)-quinolinone
CAS No:63768-46-7
MF:C13H13NO3
MW:231.247223615646
CID:1657916
PubChem ID:54734582
Update Time:2025-11-02

3-Acetyl-4-hydroxy-7,8-dimethyl-2(1H)-quinolinone Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Quinolinone, 3-acetyl-4-hydroxy-7,8-dimethyl-
    • 3-acetyl-4-hydroxy-7,8-dimethyl-1H-quinolin-2-one
    • 3-acetyl-4-hydroxy-7,8-dimethyl-2-quinolone
    • 63768-46-7
    • AFXNUARONUEQJM-UHFFFAOYSA-N
    • DTXSID80716410
    • SCHEMBL9515279
    • 3-Acetyl-4-hydroxy-7,8-dimethyl-2(1H)-quinolinone
    • 3-Acetyl-4-hydroxy-7,8-dimethylquinolin-2(1H)-one
    • DB-165243
    • Inchi： 1S/C13H13NO3/c1-6-4-5-9-11(7(6)2)14-13(17)10(8(3)15)12(9)16/h4-5H,1-3H3,(H2,14,16,17)
    • InChI Key： AFXNUARONUEQJM-UHFFFAOYSA-N
    • SMILES： OC1=C(C(C)=O)C(NC2C(C)=C(C)C=CC=21)=O

Computed Properties

  • Exact Mass: 231.09000
  • Monoisotopic Mass: 231.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.4A^2
  • XLogP3: 1.9

Experimental Properties

  • PSA: 70.42000
  • LogP: 2.46540

3-Acetyl-4-hydroxy-7,8-dimethyl-2(1H)-quinolinone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A178900-100mg
3-Acetyl-4-hydroxy-7,8-dimethyl-2(1H)-quinolinone
 63768-46-7
100mg
 $ 282.00 2023-04-19
TRC
A178900-250mg
3-Acetyl-4-hydroxy-7,8-dimethyl-2(1H)-quinolinone
 63768-46-7
250mg
 $ 661.00 2023-04-19
TRC
A178900-500mg
3-Acetyl-4-hydroxy-7,8-dimethyl-2(1H)-quinolinone
 63768-46-7
500mg
 $ 1281.00 2023-04-19
TRC
A178900-1g
3-Acetyl-4-hydroxy-7,8-dimethyl-2(1H)-quinolinone
 63768-46-7
1g
 $ 3000.00 2023-09-09
TRC
A178900-1000mg
3-Acetyl-4-hydroxy-7,8-dimethyl-2(1H)-quinolinone
 63768-46-7
1g
 $ 2239.00 2023-04-19

3-Acetyl-4-hydroxy-7,8-dimethyl-2(1H)-quinolinone Production Method

3-Acetyl-4-hydroxy-7,8-dimethyl-2(1H)-quinolinone Related Literature

Related Categories

63768-46-7 (3-Acetyl-4-hydroxy-7,8-dimethyl-2(1H)-quinolinone) Related Products

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent